Cas no 2137819-37-3 (1-(8-formylquinolin-5-yl)-4-methyl-1H-pyrazole-3-carboxylic acid)

• Product Name: 1-(8-formylquinolin-5-yl)-4-methyl-1H-pyrazole-3-carboxylic acid
• CAS No: 2137819-37-3
• MF: C₁₅H₁₁N₃O₃
• MW: 281.266143083572
• CID: 5761698
• PubChem ID: 165800964
• Update Time: 2025-06-08

1-(8-formylquinolin-5-yl)-4-methyl-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-731590
• 1-(8-formylquinolin-5-yl)-4-methyl-1H-pyrazole-3-carboxylic acid
• 2137819-37-3

• Inchi： 1S/C15H11N3O3/c1-9-7-18(17-13(9)15(20)21)12-5-4-10(8-19)14-11(12)3-2-6-16-14/h2-8H,1H3,(H,20,21)
• InChI Key： TUJBGJUTYGYIRF-UHFFFAOYSA-N
• SMILES： OC(C1C(C)=CN(C2=CC=C(C=O)C3C2=CC=CN=3)N=1)=O

Computed Properties

• Exact Mass: 281.08004122g/mol
• Monoisotopic Mass: 281.08004122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 85.1Ų

Additional information on 1-(8-formylquinolin-5-yl)-4-methyl-1H-pyrazole-3-carboxylic acid

1-(8-formylquinolin-5-yl)-4-methyl-1H-pyrazole-3-carboxylic acid (CAS No. 2137819-37-3): A Comprehensive Overview

1-(8-formylquinolin-5-yl)-4-methyl-1H-pyrazole-3-carboxylic acid (CAS No. 2137819-37-3) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological applications, particularly in the development of new therapeutic agents.

The chemical structure of 1-(8-formylquinolin-5-yl)-4-methyl-1H-pyrazole-3-carboxylic acid is composed of a quinoline ring substituted with a formyl group at the 8-position, a pyrazole ring with a methyl group at the 4-position, and a carboxylic acid group at the 3-position. This intricate arrangement of functional groups imparts the compound with distinct chemical and biological properties, making it an attractive candidate for further investigation.

Recent studies have highlighted the pharmacological activities of 1-(8-formylquinolin-5-yl)-4-methyl-1H-pyrazole-3-carboxylic acid. One notable area of research is its antimicrobial properties. In vitro assays have demonstrated that this compound exhibits potent activity against a range of bacterial and fungal pathogens, including drug-resistant strains. The mechanism of action is thought to involve the disruption of microbial cell membranes and the inhibition of essential enzymes, thereby preventing microbial growth and proliferation.

Another significant application of 1-(8-formylquinolin-5-yl)-4-methyl-1H-pyrazole-3-carboxylic acid is in cancer therapy. Preclinical studies have shown that this compound possesses anticancer activity by inducing apoptosis in cancer cells and inhibiting tumor growth. The selective cytotoxicity observed in cancer cells, while sparing normal cells, suggests that this compound could be developed into a safer and more effective anticancer agent compared to traditional chemotherapeutics.

In addition to its antimicrobial and anticancer properties, 1-(8-formylquinolin-5-yl)-4-methyl-1H-pyrazole-3-carboxylic acid has also been investigated for its anti-inflammatory effects. Research has indicated that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines and mediators. This property makes it a potential candidate for the treatment of inflammatory diseases such as arthritis and inflammatory bowel disease.

The synthesis of 1-(8-formylquinolin-5-yl)-4-methyl-1H-pyrazole-3-carboxylic acid involves a multi-step process that requires careful control of reaction conditions to ensure high yield and purity. Key steps include the formation of the quinoline ring, introduction of the formyl group, synthesis of the pyrazole ring, and attachment of the carboxylic acid group. Advances in synthetic chemistry have led to more efficient and scalable methods for producing this compound, facilitating its use in large-scale research and development.

To further understand the biological mechanisms underlying the activities of 1-(8-formylquinolin-5-yl)-4-methyl-1H-pyrazole-3-carboxylic acid, several studies have employed advanced techniques such as molecular docking, molecular dynamics simulations, and gene expression analysis. These approaches have provided insights into the interactions between this compound and its biological targets, as well as the signaling pathways it modulates.

The safety profile of 1-(8-formylquinolin-5-yl)-4-methyl-1H-pyrazole-3-carboxylic acid has also been evaluated in preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic concentrations, with no significant adverse effects observed in animal models. However, further studies are needed to fully characterize its safety profile in humans.

In conclusion, 1-(8-formylquinolin-5-yl)-4-methyl-1H-pyrazole-3-carboxylic acid (CAS No. 2137819-37-3) is a promising compound with diverse biological activities and potential applications in medicine. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for its development into novel drugs for treating various diseases.